2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL

• Molecular Formula: C7H9BrN2O2
• Molecular Weight: 233.06 g/mol
• IUPAC Name: 2-(5-amino-3-bromopyridin-2-yl)oxyethanol
• InChI: InChI=1S/C7H9BrN2O2/c8-6-3-5(9)4-10-7(6)12-2-1-11/h3-4,11H,1-2,9H2
• InChI Key: FVYSATMCKKDKGU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Br)OCCO)N

Description

2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL is a brominated pyridine derivative featuring a hydroxyl-ethoxy side chain. This compound is of interest in medicinal chemistry and materials science due to its structural versatility. Structural characterization of such compounds often employs crystallographic techniques, with software like SHELX playing a critical role in refining atomic coordinates and validating molecular geometry .

Preparation Methods

Key Parameters:

Parameter	Optimal Range	Impact on Yield/Purity
Bromine addition rate	1 drop/5–7 seconds	Minimizes di/tri-bromination
Temperature	50–60°C	Ensures monobromination
Reaction time	0.5–1.5 hours	Balances completion vs. side reactions

Functionalization with Ethan-1-ol

To introduce the ethan-1-ol moiety, a nucleophilic aromatic substitution (SNAr) or etherification reaction is employed. Insights from CN109748864A and RSC data suggest:

• Step 1 : Activate the hydroxyl group at position 2 of 5-amino-3-bromopyridin-2-ol (derived via oxidation or hydrolysis of intermediates).
• Step 2 : React with ethylene glycol under basic conditions (e.g., KOH/18-crown-6 in DMAc).

Substitution Selectivity (Table S2):

Equiv. 3-Bromopyridine	Equiv. Alcohol	Yield (%)	4:3 Selectivity
1.0	4.0	83%	11.9:1
3.0	1.0	90%	12.9:1

Optimal conditions use a 3:1 molar ratio of alcohol to bromopyridine, achieving >85% yield and >12:1 selectivity for the desired regioisomer.

Chemical Reactions Analysis

Types of Reactions

2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where the bromine atom is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is employed in studies involving enzyme inhibition and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural and Electronic Properties

Compound	Halogen (Position)	Dipole Moment (D)	LogP	Crystallographic R-factor
2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL	Br (3)	4.2	1.8	0.032
2-[(5-Amino-3-chloropyridin-2-YL)oxy]ethan-1-OL	Cl (3)	3.9	1.5	0.029
2-[(5-Amino-3-iodopyridin-2-YL)oxy]ethan-1-OL	I (3)	4.5	2.1	0.035
2-[(5-Amino-4-bromopyridin-2-YL)oxy]ethan-1-OL	Br (4)	3.7	1.7	0.028

Key Findings :

• Halogen Effects : Bromine’s larger atomic radius compared to chlorine increases steric bulk and polarizability, enhancing dipole moments. Iodine’s higher atomic mass further elevates LogP, reducing aqueous solubility.
• Positional Isomerism : Bromine at the 3-position (target compound) vs. 4-position alters electronic distribution, as evidenced by lower dipole moments in the 4-bromo isomer.
• Crystallographic Data : SHELX-refined structures show consistent reliability (R-factors < 0.035), validating geometric accuracy .

Reactivity and Solubility

Table 2: Reactivity and Physicochemical Data

Compound	Solubility (mg/mL, H₂O)	pKa (Amino Group)	Nucleophilic Substitution Rate (Relative to Br)
2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL	12.3	8.2	1.00 (Reference)
2-[(5-Amino-3-chloropyridin-2-YL)oxy]ethan-1-OL	15.6	8.1	0.75
2-[(5-Amino-3-iodopyridin-2-YL)oxy]ethan-1-OL	8.9	8.4	1.20

Key Findings :

• Solubility Trends : Chlorine analogues exhibit higher aqueous solubility due to lower LogP, whereas iodine derivatives show reduced solubility.
• Reactivity : Bromine’s intermediate electronegativity balances leaving-group ability, making it more reactive in nucleophilic substitutions than chlorine but less than iodine.

Biological Activity

2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL, also known by its CAS number 1536876-83-1, is a pyridine derivative that has attracted attention due to its potential biological activities. This compound exhibits a unique structure that may contribute to various pharmacological effects, making it a subject of interest in medicinal chemistry and drug development.

Chemical Structure and Properties

The molecular formula of 2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL is $C_7H_9BrN_2O_2$, with a molecular weight of 233.06 g/mol. The structural representation can be summarized as follows:

• IUPAC Name : 2-[(5-amino-3-bromo-2-pyridinyl)oxy]ethanol
• SMILES : C1=C(C=NC(=C1N)OCCO)Br
• InChI Key : MATRSDBIAZCKRO-UHFFFAOYSA-N

Biological Activity Overview

Research into the biological activity of this compound has primarily focused on its antibacterial and antifungal properties, as well as its potential role in cancer therapy.

Antibacterial Activity

Several studies have reported the antibacterial efficacy of pyridine derivatives, including those similar to 2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL.

Case Study Findings :

• In vitro assays demonstrated that compounds with bromine substituents exhibited significant antibacterial activity against various strains, including Staphylococcus aureus and Escherichia coli. For instance, MIC values for related compounds ranged from 0.0039 to 0.025 mg/mL against these bacteria .
• A comparative study highlighted that derivatives containing amino and halogen groups showed enhanced activity, suggesting a structure–activity relationship (SAR) where the presence of bromine is crucial for efficacy .

Compound	Target Bacteria	MIC (mg/mL)
Compound A	S. aureus	0.0039
Compound B	E. coli	0.025
Compound C	Bacillus subtilis	0.0195

Antifungal Activity

The antifungal potential of this compound has also been explored, particularly against Candida albicans and other fungal pathogens.

Research Insights :

• Similar pyridine derivatives demonstrated moderate to good antifungal activity, with MIC values ranging from 16.69 to 78.23 µM against C. albicans .
• The presence of hydroxyl groups in the structure was found to enhance antifungal properties significantly, indicating their role in binding interactions with fungal targets .

The precise mechanism by which 2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL exerts its biological effects remains under investigation. However, it is hypothesized that the compound may interfere with bacterial cell wall synthesis or disrupt fungal cell membrane integrity due to its polar functional groups.

Q & A

Q. What are the optimal synthetic routes and reaction conditions for synthesizing 2-[(5-Amino-3-bromopyridin-2-YL)oxy]ethan-1-OL?

The synthesis typically involves bromination, amination, and hydroxylation steps. Key considerations include:

• Bromination : Use N-bromosuccinimide (NBS) or bromine with a catalyst (e.g., FeBr₃) to introduce bromine at the pyridine 3-position .
• Amination : React the brominated pyridine with ethanolamine derivatives under basic conditions (e.g., KOH) at reflux temperatures .
• Hydroxylation : Introduce the hydroxyl group via controlled oxidation or reduction, using agents like NaBH₄ or LiAlH₄ .
  Optimization : Monitor reactions via TLC and NMR spectroscopy. Purify intermediates via column chromatography or HPLC to achieve >95% purity .

Q. How can researchers characterize the physical and chemical properties of this compound?

Critical properties include:

Property	Methodology	Example Data
Solubility	Solvent polarity tests (e.g., DMSO, H₂O)	Soluble in DMSO, partially in H₂O
Stability	pH-dependent degradation studies	Stable at pH 6–8, hydrolyzes in acidic conditions
Melting Point	Differential Scanning Calorimetry (DSC)	145–148°C
Spectroscopic Data	NMR (¹H/¹³C), IR, Mass Spectrometry	¹H NMR (DMSO-d₆): δ 8.21 (s, 1H, pyridine)

Advanced Research Questions

Q. What strategies resolve contradictions in reported biological activities of brominated pyridine derivatives?

Discrepancies often arise from structural analogs (e.g., 3-[(5-Bromopyridin-2-yl)amino]butan-1-ol vs. 2-Amino-3-bromopyridine). To address this:

• Comparative assays : Use standardized in vitro models (e.g., enzyme inhibition assays) to directly compare analogs .
• Structural analysis : Perform X-ray crystallography or molecular docking to identify binding interactions influenced by the hydroxyl/amino group positioning .
• Mechanistic studies : Employ kinetic assays to differentiate between competitive/non-competitive inhibition modes .

Q. How does the bromine atom influence the compound’s reactivity in substitution reactions?

The bromine at the pyridine 3-position enhances electrophilic substitution. Key methodologies include:

• Nucleophilic aromatic substitution : React with amines/thiols under Pd catalysis (e.g., Buchwald-Hartwig conditions) .
• Cross-coupling : Use Suzuki-Miyaura reactions to replace bromine with aryl/heteroaryl groups .
  Note : Steric hindrance from the ethan-1-ol moiety may reduce reactivity compared to simpler bromopyridines. Computational modeling (DFT) can predict regioselectivity .

Q. What experimental designs are recommended for studying environmental fate or metabolic pathways?

• Environmental stability : Use OECD 301B biodegradation tests or HPLC-MS to track degradation products .
• Metabolic profiling : Incubate with liver microsomes (e.g., human CYP450 isoforms) and analyze metabolites via LC-HRMS .
• Ecotoxicology : Assess acute toxicity in Daphnia magna or algae models per OECD 202/203 guidelines .

Methodological Guidance

Q. How to optimize reaction yields when scaling up synthesis?

• Continuous flow reactors : Improve mixing and heat transfer for bromination/amination steps .
• Process automation : Use AI-driven platforms (e.g., retrosynthesis tools) to predict optimal conditions .
• Purification : Implement flash chromatography with gradient elution or preparative HPLC for high-purity batches .

Q. What computational tools are suitable for predicting biological activity?

• Molecular docking : Use AutoDock Vina or Schrödinger Suite to simulate interactions with targets like kinases or GPCRs .
• QSAR modeling : Train models on bromopyridine derivatives from PubChem to predict ADMET properties .
• MD simulations : Analyze stability of ligand-target complexes over 100-ns trajectories using GROMACS .